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Compound of Interest

(S)-Boc-3-Amino-3-phenylpropan-
1-ol

cat. No.: B1336770

Compound Name:

Proper disposal of (S)-Boc-3-Amino-3-phenylpropan-1-ol is crucial for laboratory safety and
environmental protection. This substance is classified as a corrosive material that can cause
severe skin burns and eye damage.[1][2][3][4] Therefore, it must be handled and disposed of
as hazardous waste. Under no circumstances should it be disposed of down the sink or in
regular trash.[5][6][7]

Immediate Safety and Logistical Information

Personal Protective Equipment (PPE): Before handling the chemical, ensure a safe work
environment and proper PPE are in use. This includes:

Eye Protection: Wear chemical safety goggles and a face shield.[2][3]

» Hand Protection: Use chemically resistant gloves. Inspect gloves before use and dispose of
contaminated gloves according to good laboratory practices.[8]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[2][3]

» Respiratory Protection: Use in a well-ventilated area or a chemical fume hood to avoid
inhaling dust or vapors.[1][3]

Spill Response: In case of a spill, evacuate the area and ensure adequate ventilation.[8]

o Wear the appropriate PPE as listed above.
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e Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

e Do not create dust.[8] Sweep or shovel the absorbed material into a suitable, closed

container for disposal.[2][8]
o Clean the spill area thoroughly.

» Avoid runoff into storm sewers or waterways.[1]

Hazard Summary

The following table summarizes the key hazard information for 3-Amino-3-phenylpropan-1-ol

derivatives.

Hazard Classification Description

Source

Causes severe skin burns.[1]

[3]4]

Skin Corrosion/Irritation

Fisher Scientific, Cole-Parmer,
PubChem

Causes serious eye

Eye Damage/Irritation
damage/burns.[1][3][4]

Fisher Scientific, Cole-Parmer,
PubChem

May be harmful if swallowed.

Acute Toxicity (Oral) )

PubChem

) Causes chemical burns to the
Respiratory Hazard ]
respiratory tract.[1]

Cole-Parmer

Disposal Workflow
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Disposal Workflow for (S)-Boc-3-Amino-3-phenylpropan-1-ol

Empty Container

Empty Original Container

Triple-rinse container with
a suitable solvent.

Chemical Waste

Deface original labels.
Dispose of rinsed container
in regular trash.

(S)-Boc-3-Amino-3-phenylpropan-1-ol Collect all rinsate as
(Unused or Contaminated) hazardous waste.

Collect in a designated,

compatible, and sealed
hazardous waste container.

Label container clearly:
'Hazardous Waste'
and list chemical contents.

Store in a designated Satellite
Accumulation Area.
Segregate from incompatibles.

Arrange for pickup by a
licensed professional
waste disposal service.

Click to download full resolution via product page
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Caption: Decision workflow for handling and disposing of the chemical and its empty
containers.

Step-by-Step Disposal Protocol

1. Waste Collection:

Treat all unused, surplus, or contaminated (S)-Boc-3-Amino-3-phenylpropan-1-ol as
hazardous waste.[5]

Place the chemical waste into a designated, compatible, and leak-proof container.[8][9] The
container must be kept closed except when adding waste.[5][9]

. Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name: "(S)-Boc-3-Amino-3-phenylpropan-1-ol".[6][10] Do not use abbreviations.[10]

Indicate the date when waste was first added to the container.[5]
. Storage:

Store the hazardous waste container in a designated Satellite Accumulation Area at or near
the point of generation.[9]

Ensure the storage area is cool, dry, and well-ventilated.[1][3]
Segregate the waste from incompatible materials, such as strong oxidizing agents.[2][3]
. Final Disposal:

Contact your institution's Environmental Health and Safety (EH&S) office or a licensed
professional waste disposal service to arrange for pickup and disposal.[5][8]

The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[8]

. Empty Container Disposal:
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e An empty container that held (S)-Boc-3-Amino-3-phenylpropan-1-ol must be properly
decontaminated before being discarded.[10]

 Triple-rinse the empty container with a solvent capable of removing the chemical residue
(e.g., methanol or ethanol).[5][10]

o Collect the rinsate (the solvent from rinsing) and dispose of it as hazardous waste along with
the chemical.[5][10]

 Atfter triple-rinsing, deface or remove the original labels and dispose of the clean, empty
container in the regular trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1336770#s-boc-3-amino-3-phenylpropan-1-ol-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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